Cas no 2680858-52-8 (benzyl N-(2-fluoroethyl)-N-(4-methylphenyl)methylcarbamate)

• Product Name: benzyl N-(2-fluoroethyl)-N-(4-methylphenyl)methylcarbamate
• CAS No: 2680858-52-8
• MF: C₁₈H₂₀FNO₂
• MW: 301.355308532715
• CID: 5635693
• PubChem ID: 165920656
• Update Time: 2025-10-18

benzyl N-(2-fluoroethyl)-N-(4-methylphenyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680858-52-8
• EN300-28290579
• benzyl N-(2-fluoroethyl)-N-[(4-methylphenyl)methyl]carbamate
• benzyl N-(2-fluoroethyl)-N-(4-methylphenyl)methylcarbamate

• Inchi： 1S/C18H20FNO2/c1-15-7-9-16(10-8-15)13-20(12-11-19)18(21)22-14-17-5-3-2-4-6-17/h2-10H,11-14H2,1H3
• InChI Key： BRRHPTNEAWFWPM-UHFFFAOYSA-N
• SMILES： FCCN(C(=O)OCC1C=CC=CC=1)CC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 301.14780704g/mol
• Monoisotopic Mass: 301.14780704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 29.5Ų

Additional information on benzyl N-(2-fluoroethyl)-N-(4-methylphenyl)methylcarbamate

Research Brief on Benzyl N-(2-fluoroethyl)-N-(4-methylphenyl)methylcarbamate (CAS: 2680858-52-8)

Benzyl N-(2-fluoroethyl)-N-(4-methylphenyl)methylcarbamate (CAS: 2680858-52-8) is a synthetic carbamate derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound is of particular interest due to its potential applications in drug discovery, particularly as a modulator of biological targets involved in neurological and oncological disorders. The presence of both fluoroethyl and methylphenyl groups in its structure suggests unique pharmacokinetic and pharmacodynamic properties, making it a promising candidate for further investigation.

Recent studies have focused on the synthesis and characterization of benzyl N-(2-fluoroethyl)-N-(4-methylphenyl)methylcarbamate, with an emphasis on its stability, reactivity, and biological activity. Advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), have been employed to confirm its molecular structure and purity. Preliminary in vitro assays indicate that this compound exhibits moderate inhibitory activity against certain enzymes, such as cholinesterases and monoamine oxidases, which are implicated in neurodegenerative diseases.

In addition to its enzymatic inhibition properties, benzyl N-(2-fluoroethyl)-N-(4-methylphenyl)methylcarbamate has been explored for its potential as a prodrug. The fluoroethyl moiety may facilitate targeted drug delivery, particularly in the context of blood-brain barrier penetration. Recent pharmacokinetic studies in animal models have demonstrated favorable absorption and distribution profiles, with minimal off-target effects. These findings underscore the compound's potential for further development as a therapeutic agent.

Despite these promising results, challenges remain in optimizing the compound's selectivity and reducing potential toxicity. Computational modeling and structure-activity relationship (SAR) studies are currently underway to identify derivatives with improved efficacy and safety profiles. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, benzyl N-(2-fluoroethyl)-N-(4-methylphenyl)methylcarbamate represents a novel chemical entity with significant potential in drug discovery. Its unique structural features and preliminary biological activities warrant further investigation, particularly in the context of neurological and oncological therapeutics. Future research should focus on elucidating its mechanism of action, optimizing its pharmacological properties, and evaluating its efficacy in preclinical models.